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Compound of Interest

Compound Name: 2-Bromo-3-phenylpropanenitrile

CAS No.: 62448-27-5

Cat. No.: B1276170

Get Quote

Introduction
2-Bromo-3-phenylpropanenitrile, a bifunctional molecule of significant interest in synthetic

organic chemistry, serves as a versatile building block for a wide array of more complex

molecular architectures. Its structure, featuring a reactive bromine atom alpha to a nitrile group

and adjacent to a benzyl moiety, allows for a diverse range of chemical transformations. This

guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and

safe handling protocols, tailored for researchers and professionals in chemical synthesis and

drug development.

Chemical Identity and Nomenclature
IUPAC Name: 2-Bromo-3-phenylpropanenitrile

Synonyms: α-Bromo-β-phenylpropionitrile

CAS Number: 62448-27-5[1][2]

Molecular Formula: C₉H₈BrN[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1276170#bc-rfq
https://www.benchchem.com/product/b1276170/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-3-phenylpropanenitrile
https://www.benchchem.com/product/b1276170/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-3-phenylpropanenitrile
https://www.scbt.com/p/2-bromo-3-phenylpropanenitrile-62448-27-5
https://buyersguidechem.com/product/2-Bromo-3-phenylpropanenitrile
https://www.scbt.com/p/2-bromo-3-phenylpropanenitrile-62448-27-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight: 210.07 g/mol [1]

Chemical Structure: 

Physicochemical and Spectroscopic Properties
The physical and spectral data are crucial for the identification, purification, and structural

elucidation of 2-Bromo-3-phenylpropanenitrile.

Physical Properties
This compound is typically a solid at room temperature and possesses properties that

necessitate careful handling in a laboratory setting.

Property Value Source

Molecular Weight 210.07 g/mol [1]

Appearance
White to off-white crystalline

powder
Supplier Data

Melting Point 58-62 °C Supplier Data

Boiling Point Decomposes upon heating General Knowledge

Solubility

Soluble in most organic

solvents (e.g.,

Dichloromethane, Ethyl

Acetate, Acetone). Insoluble in

water.

General Knowledge

Spectroscopic Data
Spectroscopic analysis provides the definitive structural confirmation of the molecule.
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¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to

show characteristic signals for the aromatic protons of the phenyl group (typically in the

range of 7.2-7.5 ppm), the benzylic protons (-CH₂-) as a doublet of doublets, and the proton

on the bromine-bearing carbon (-CHBr) as a triplet.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will display

distinct signals for the nitrile carbon (around 115-120 ppm), the carbons of the phenyl ring

(125-140 ppm), the benzylic carbon, and the carbon atom bonded to the bromine.

IR (Infrared) Spectroscopy: A sharp, strong absorption band characteristic of the nitrile (C≡N)

stretching vibration is expected around 2240-2260 cm⁻¹. Other significant peaks will

correspond to C-H bonds of the aromatic ring and aliphatic chain, and the C-Br bond.

Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for a

bromine-containing compound, with two major peaks for the molecular ion [M]+ and [M+2]+

in an approximate 1:1 ratio. The monoisotopic mass is 208.98401 Da.[3]

Synthesis and Manufacturing
The most common laboratory-scale synthesis of 2-Bromo-3-phenylpropanenitrile involves

the α-bromination of 3-phenylpropanenitrile. This reaction leverages the increased acidity of the

α-proton due to the electron-withdrawing effect of the adjacent nitrile group.

Synthetic Route: α-Bromination of 3-
Phenylpropanenitrile
The reaction is typically carried out using a brominating agent such as N-Bromosuccinimide

(NBS) and a radical initiator like benzoyl peroxide or AIBN in an inert solvent.

Reaction: 3-Phenylpropanenitrile + NBS → 2-Bromo-3-phenylpropanenitrile + Succinimide

Reaction Mechanism
The reaction proceeds via a free-radical mechanism, which is a cornerstone of many selective

halogenation reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/4962358
https://www.benchchem.com/product/b1276170/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-3-phenylpropanenitrile
https://www.benchchem.com/product/b1276170/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-3-phenylpropanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Initiation
Initiator decomposes to form radicals.

Step 2a: Propagation
Radical abstracts α-H from nitrile.

Initiator Radical Step 2b: Propagation
Nitrile radical reacts with NBS.

Nitrile Radical

Regenerates Initiator Radical

Product Formation
2-Bromo-3-phenylpropanenitrile

Bromine Radical

Click to download full resolution via product page

Caption: Free-radical mechanism for α-bromination.

Detailed Experimental Protocol
Setup: A round-bottom flask is charged with 3-phenylpropanenitrile and a suitable solvent

(e.g., carbon tetrachloride or acetonitrile).

Reagent Addition: N-Bromosuccinimide (NBS) and a catalytic amount of a radical initiator

(e.g., AIBN or benzoyl peroxide) are added to the flask.

Reaction Conditions: The mixture is heated to reflux and stirred under an inert atmosphere

(e.g., nitrogen or argon) for several hours.

Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled, and the succinimide byproduct is

removed by filtration. The filtrate is then washed with an aqueous solution of sodium

thiosulfate to remove any remaining bromine, followed by a brine wash.

Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure. The crude product is then purified by recrystallization or

column chromatography to yield pure 2-Bromo-3-phenylpropanenitrile.

Chemical Reactivity and Synthetic Utility
The reactivity of 2-Bromo-3-phenylpropanenitrile is dominated by the presence of the α-

bromo substituent, which is an excellent leaving group in nucleophilic substitution reactions.[4]

This makes the compound a valuable intermediate for introducing a variety of functional groups

at the α-position.
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Nucleophilic Substitution Reactions
The carbon atom bonded to the bromine is electrophilic and readily attacked by nucleophiles.

[4][5] These reactions typically proceed via an Sₙ2 mechanism, especially with a secondary

alkyl halide like this, leading to an inversion of stereochemistry if the starting material is chiral.

[6]

General Reaction: R-Nu + 2-Bromo-3-phenylpropanenitrile → 2-(Nu)-3-phenylpropanenitrile

+ R-Br

Where Nu represents a nucleophile (e.g., -OH, -OR, -CN, -N₃).

Mechanism of Sₙ2 Substitution
The Sₙ2 mechanism is a concerted, one-step process where the nucleophile attacks the

electrophilic carbon at the same time as the bromide leaving group departs.[4][6]

2-Bromo-3-phenylpropanenitrile

[Transition State]‡

Nucleophile (Nu⁻)

Attack on α-carbon

2-substituted-3-phenylpropanenitrile

New C-Nu bond forms

Bromide (Br⁻)

C-Br bond breaks

Click to download full resolution via product page

Caption: Concerted Sₙ2 reaction pathway.

Applications in Synthesis
Synthesis of Amino Acids: Reaction with ammonia or an azide followed by reduction and

hydrolysis can yield phenylalanine derivatives.
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Formation of Heterocycles: The compound can serve as a precursor for the synthesis of

various nitrogen- and sulfur-containing heterocyclic systems.

Pharmaceutical Intermediates: It is a key starting material in the synthesis of various

pharmaceutically active compounds.

Safety, Handling, and Storage
2-Bromo-3-phenylpropanenitrile is a hazardous substance and must be handled with

appropriate safety precautions.

Hazard Identification
Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[7]

Irritation: Causes skin and serious eye irritation.[8][9]

Environmental Hazards: May be toxic to aquatic life with long-lasting effects.[9]

Recommended Safety Protocols
Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[8][9]

Handling: Use only in a well-ventilated area or under a chemical fume hood.[7][8] Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[8] Wash hands and any exposed skin

thoroughly after handling.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] Store

locked up.[7][9]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scbt.com [scbt.com]

2. 2-Bromo-3-phenylpropanenitrile suppliers and producers - BuyersGuideChem
[buyersguidechem.com]

3. PubChemLite - 2-bromo-3-phenylpropanenitrile (C9H8BrN) [pubchemlite.lcsb.uni.lu]

4. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

5. 7.1 Nucleophilic Substitution Reactions Overview – Organic Chemistry I
[kpu.pressbooks.pub]

6. chemguide.co.uk [chemguide.co.uk]

7. sigmaaldrich.com [sigmaaldrich.com]

8. fishersci.com [fishersci.com]

9. uniphos.com.cn [uniphos.com.cn]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1276170/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-3-phenylpropanenitrile
https://www.buyersguidechem.com/2-Bromo-3-phenylpropanenitrile-cas-62448-27-5.html
https://www.benchchem.com/product/b1276170/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-3-phenylpropanenitrile
https://pubchemlite.deep-matter.io/compound/4962358
https://kpu.pressbooks.pub/organicchemistry/chapter/7-1-nucleophilic-substitution-reactions-overview/
https://www.chemguide.co.uk/mechanisms/nucsub/hydroxide.html
https://www.benchchem.com/product/b1276170?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/2-bromo-3-phenylpropanenitrile-62448-27-5
https://buyersguidechem.com/product/2-Bromo-3-phenylpropanenitrile
https://buyersguidechem.com/product/2-Bromo-3-phenylpropanenitrile
https://pubchemlite.lcsb.uni.lu/e/compound/4962358
https://faculty.ksu.edu.sa/sites/default/files/3_CHEM%20344_Nucelophilic%20Substitution%20Reactions.pdf
https://kpu.pressbooks.pub/organicchemistry/chapter/6-3-nuclear-magnetic-resonance-nmr-spectroscopy/
https://kpu.pressbooks.pub/organicchemistry/chapter/6-3-nuclear-magnetic-resonance-nmr-spectroscopy/
https://www.chemguide.co.uk/mechanisms/nucsub/hydroxide.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/242489
https://www.fishersci.com/store/msds?partNumber=AC107291000&countryCode=US&language=en
https://www.uniphos.com.cn/uploadfiles/107.151.154.110/webid1321/uploadfile/201908/3701567040054442.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-3-
phenylpropanenitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276170/docs#an-in-depth-technical-guide-to-2-
bromo-3-phenylpropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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